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Compound of Interest

Compound Name: BLACK MICA (biotite)

Cat. No.: B1168459 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for identifying and accounting for inherited argon in biotite 40Ar/39Ar

geochronology.

Frequently Asked Questions (FAQs)
Q1: What is inherited or excess argon?

A1: Inherited argon and excess argon, collectively termed extraneous argon, refer to 40Ar

atoms present in a mineral that did not originate from the in situ radioactive decay of 40K within

that mineral's crystal lattice.[1] Excess 40Ar is parentless argon that has been incorporated into

the mineral from an external source, such as fluids, melts, or surrounding older rocks during

metamorphic events.[1][2] Inherited argon specifically refers to 40Ar that remains in a mineral

due to incomplete degassing during a thermal event or the incorporation of older, undegassed

mineral components.[1]

Q2: How does inherited argon affect biotite dating?

A2: The presence of extraneous 40Ar leads to an artificially high measurement of radiogenic

argon, causing the calculated 40Ar/39Ar age to be older than the true crystallization or cooling

age of the biotite.[1][3] This is a well-documented issue, particularly in metamorphic regions

where biotite may crystallize or recrystallize in an environment with a high partial pressure of

argon released from older rocks.[1][4]
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Q3: What are the common signs of inherited argon in my 40Ar/39Ar data?

A3: Key indicators include:

Anomalously Old Ages: The calculated plateau age is significantly older than stratigraphically

or geologically related rocks.[1]

Saddle-Shaped Age Spectrum: The age spectrum plot shows higher ages in the initial and

final heating steps, with a minimum age in the intermediate steps.[5]

High Initial 40Ar/36Ar Ratio: An inverse isochron analysis yields a trapped 40Ar/36Ar ratio

significantly greater than the atmospheric value of ~298.56.[6][7] This is a direct indication of

a non-atmospheric, 40Ar-rich trapped component.

Scattered Isochron: Data points on an inverse isochron plot show significant scatter,

resulting in a high Mean Square of Weighted Deviates (MSWD).[5][6]

Q4: What is the difference between a plateau age and an isochron age, and which is more

reliable in the presence of inherited argon?

A4:

A Plateau Age is calculated from a portion of a step-heating experiment where at least three

consecutive steps, comprising over 50% of the total 39Ar released, yield statistically

concordant ages.[5] This method assumes that any trapped argon has an atmospheric

composition (40Ar/36Ar ≈ 298.56).[8]

An Inverse Isochron Age is derived from a plot of 36Ar/40Ar vs. 39Ar/40Ar. The age is

calculated from the x-intercept, while the y-intercept provides the initial (trapped) 40Ar/36Ar

ratio for the sample.[6][7]

In cases of inherited argon, the isochron age is generally more reliable.[5][7] The isochron

method does not assume an atmospheric composition for the trapped component; instead, it

calculates it. If the initial 40Ar/36Ar ratio is higher than atmospheric, the isochron method

corrects for this "excess" 40Ar, yielding a more accurate age.[6][7]
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Problem 1: My calculated plateau age is geologically too old.

Possible Cause Troubleshooting Steps

Inherited/Excess 40Ar

1. Construct an Inverse Isochron Plot: Use the

data from all heating steps. 2. Check the Initial

40Ar/36Ar Ratio: Examine the y-intercept. A

value significantly > 298.56 confirms the

presence of excess 40Ar.[6] 3. Evaluate the

Isochron Age: The age derived from the x-

intercept is corrected for this excess argon and

should be considered the more accurate age.[7]

4. Check the MSWD: A low MSWD (typically

<2.5) indicates a good fit and a reliable isochron

age.[6]

Sample Alteration

1. Examine Petrography: Check for signs of

alteration, such as chloritization, which can

affect argon retention. 2. Review K/Ca Ratios: In

the step-heating data, look for variations in the

K/Ca ratio plot, which can indicate degassing

from different mineral phases (e.g., alteration

products).[6]

Problem 2: My inverse isochron plot has a high MSWD value (>2.5).
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Possible Cause Troubleshooting Steps

Heterogeneous Distribution of Excess 40Ar

The excess argon is not uniformly distributed

throughout the biotite grain. This violates a key

assumption of the isochron model and can lead

to a 'false' isochron with a high MSWD.[7] The

resulting age should be treated with caution.

Mixing of Multiple Argon Components

The gas released during step-heating is a mix

from different domains (e.g., original biotite,

altered zones, inclusions) with different initial

argon compositions. This scatter is referred to

as "geological error".[5]

39Ar Recoil

During irradiation, 39Ar atoms can be

redistributed or lost from the grain, particularly in

fine-grained or altered samples.[3][9] This can

disrupt the isochron systematics.

Experimental Protocols
Key Experiment: 40Ar/39Ar Step-Heating and Isochron
Analysis
This method is the primary tool for identifying and correcting for inherited argon.

Methodology:

Sample Preparation:

Crush and sieve the host rock.

Separate biotite crystals using magnetic and heavy liquid techniques.

Hand-pick pristine, unaltered biotite grains under a binocular microscope. Clean the

separates ultrasonically in deionized water and acetone.

Irradiation:
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Wrap the biotite separates in aluminum foil.

Load the samples into a quartz vial along with a neutron fluence monitor of a known age

(e.g., Fish Canyon Tuff sanidine).[10]

Irradiate the vial in a nuclear reactor. The irradiation converts a known fraction of 39K to

39Ar.[11]

Mass Spectrometry (Step-Heating):

Load the irradiated sample into a high-vacuum gas extraction line connected to a noble

gas mass spectrometer.

Heat the sample incrementally using a laser or resistance furnace, releasing the trapped

argon in steps at progressively higher temperatures.[12][13]

After each heating step, purify the released gas using getters.

Analyze the isotopic composition (40Ar, 39Ar, 38Ar, 37Ar, 36Ar) of the purified gas in the

mass spectrometer.[14]

Data Analysis and Correction:

Correct the measured isotope ratios for system blanks, mass discrimination, and

interfering isotopes produced from K and Ca during irradiation.[10][15]

Calculate an apparent age for each heating step.

Plot the results on an Age Spectrum Diagram (Apparent Age vs. Cumulative % 39Ar

Released).

Plot the results on an Inverse Isochron Diagram (36Ar/40Ar vs. 39Ar/40Ar).

Calculate the plateau age, isochron age, and initial 40Ar/36Ar ratio, along with their

associated uncertainties and MSWD values.

Data Presentation: Interpreting Results
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The table below shows a hypothetical comparison of results for a biotite sample with and

without inherited argon, demonstrating how isochron analysis provides a corrected, more

accurate age.

Sample ID
Plateau Age
(Ma)

Isochron
Age (Ma)

Initial
40Ar/36Ar
(y-intercept)

MSWD
Interpretati
on

BT-01 (Ideal) 100.5 ± 0.5 100.2 ± 0.6 299.1 ± 5.2 1.2

No significant

inherited Ar.

Plateau and

isochron

ages agree.

Initial

40Ar/36Ar is

atmospheric.

BT-02

(Inherited Ar)
125.3 ± 0.8 101.1 ± 1.2 850.6 ± 25.3 1.8

Significant

inherited Ar

present.

Plateau age

is artificially

old. Isochron

age is

corrected and

reliable.

Visualizations
Workflow for Inherited Argon Identification and
Correction
The following workflow illustrates the decision-making process when analyzing 40Ar/39Ar step-

heating data for biotite.

Caption: Decision workflow for interpreting 40Ar/39Ar biotite data.
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Conceptual Diagram of the Inverse Isochron Plot
This diagram explains the components of an inverse isochron plot and how it differentiates

between radiogenic and inherited argon.

Inverse Isochron Plot (36Ar/40Ar vs 39Ar/40Ar)

39Ar/40Ar (proportional to Age) ->

^
|

36Ar/40Ar
|

Y-Intercept:
Initial Trapped Component

(1 / [40Ar/36Ar]initial)

X-Intercept:
Radiogenic Component

(39Ar / 40Ar*)
Determines the Age

Atmospheric Argon Line
(1 / 298.56)

Data from
Step-Heating
Experiment

Click to download full resolution via product page

Caption: Components of an inverse isochron plot for argon dating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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